Cas no 2098030-77-2 (2-(3-Aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one)
2-(3-Aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one
- 2-(3-aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethanone
- 2-(3-Aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one
-
- Inchi: 1S/C13H18N2O/c1-9-3-4-12(10(2)5-9)13(16)8-15-6-11(14)7-15/h3-5,11H,6-8,14H2,1-2H3
- InChI Key: UQDKSXAKFLOLFI-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(C)=CC=1C)CN1CC(C1)N
Computed Properties
- Exact Mass: 218.141913202 g/mol
- Monoisotopic Mass: 218.141913202 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 46.3
- Molecular Weight: 218.29
2-(3-Aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A170256-100mg |
2-(3-Aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one |
2098030-77-2 | 100mg |
$ 95.00 | 2022-06-08 | ||
| TRC | A170256-500mg |
2-(3-Aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one |
2098030-77-2 | 500mg |
$ 365.00 | 2022-06-08 | ||
| TRC | A170256-1g |
2-(3-Aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one |
2098030-77-2 | 1g |
$ 570.00 | 2022-06-08 | ||
| Life Chemicals | F1907-2971-0.25g |
2-(3-aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one |
2098030-77-2 | 95%+ | 0.25g |
$361.0 | 2023-09-07 | |
| Life Chemicals | F1907-2971-0.5g |
2-(3-aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one |
2098030-77-2 | 95%+ | 0.5g |
$380.0 | 2023-09-07 | |
| Life Chemicals | F1907-2971-1g |
2-(3-aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one |
2098030-77-2 | 95%+ | 1g |
$401.0 | 2023-09-07 | |
| Life Chemicals | F1907-2971-2.5g |
2-(3-aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one |
2098030-77-2 | 95%+ | 2.5g |
$802.0 | 2023-09-07 | |
| Life Chemicals | F1907-2971-5g |
2-(3-aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one |
2098030-77-2 | 95%+ | 5g |
$1203.0 | 2023-09-07 | |
| Life Chemicals | F1907-2971-10g |
2-(3-aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one |
2098030-77-2 | 95%+ | 10g |
$1684.0 | 2023-09-07 |
2-(3-Aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one Related Literature
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 2-(3-Aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one
Research Brief on 2-(3-Aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one (CAS: 2098030-77-2)
The compound 2-(3-Aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one (CAS: 2098030-77-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.
Recent studies have highlighted the unique structural features of 2-(3-Aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one, which include an azetidine ring and a dimethylphenyl moiety. These structural elements are believed to contribute to its selective binding affinity for specific biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.
In addition to its kinase inhibitory properties, 2-(3-Aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one has been investigated for its role in modulating G-protein-coupled receptors (GPCRs). Preliminary data from in vitro assays indicate that the compound may act as an allosteric modulator for specific GPCR subtypes, which could open new avenues for the treatment of neurological disorders. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and safety profiles.
The synthesis of 2-(3-Aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one has also been optimized in recent years. A 2022 patent application detailed a novel, high-yield synthetic route that minimizes the formation of byproducts and improves scalability. This advancement is critical for the compound's potential transition from the laboratory to clinical development.
Despite these promising developments, challenges remain. The compound's solubility and metabolic stability need further optimization to enhance its drug-like properties. Researchers are currently exploring structural modifications to address these issues while maintaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progress of this compound toward preclinical trials.
In conclusion, 2-(3-Aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one represents a promising candidate for therapeutic development, with potential applications in inflammation and neurology. Continued research and optimization will be essential to unlock its full potential and translate these findings into clinical benefits.
2098030-77-2 (2-(3-Aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)